3-(4-chlorophenyl)-N-(4-methoxyphenethyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C23H21ClN4O4/c1-27-13-18(21(29)25-12-11-14-3-9-17(32-2)10-4-14)19-20(27)22(30)28(23(31)26-19)16-7-5-15(24)6-8-16/h3-10,13H,11-12H2,1-2H3,(H,25,29)(H,26,31)
• InChI Key: VYEWDNDJHMGTKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)NCCC4=CC=C(C=C4)OC
• Molecular Formula: C23H21ClN4O4
• Molecular Weight: 452.9 g/mol

Description

The compound “3-(4-chlorophenyl)-N-(4-methoxyphenethyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide” is a small molecular weight protein kinase inhibitor. It is used to block the activity of Src family kinases, which are the major group of non-receptor tyrosine kinases that trigger multiple cellular signaling pathways.

Synthesis Analysis

The synthesis of this compound and its derivatives has been reported in several studies. These compounds were created and evaluated in vitro for their antiproliferative activity against the NCI 60 human tumor cell line panel.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve various pathways. It has been used in the creation of pyrazolo[3,4-d]pyrimidine derivatives.

Scientific Research Applications

Drug Discovery and Design

• Molecular Docking Studies : Researchers have explored compound 6’s interactions with specific proteins. For instance:
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Funding and Acknowledgments

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Mechanism of Action

This compound acts as a ligand for the aryl hydrocarbon receptor (AHR), an intracellular chemosensor that regulates xenobiotic metabolism, environmental stress responses, and immune functions. Upon ligand-dependent activation, the AHR translocates into the nucleus and dimerizes with the AHR nuclear translocator (ARNT) to modulate the expression of its target genes.